Cas no 1202794-01-1 (tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate)

• Product Name: tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate
• CAS No: 1202794-01-1
• MF: C₁₄H₂₆BNO₄
• MW: 283.171544551849
• MDL: MFCD24466576
• CID: 4562768
• PubChem ID: 53329567
• Update Time: 2025-05-21

tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl]carbamate
• tert-Butyl (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)allyl)carbamate
• tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-enyl]carbamate
• tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate
• Tert-butyl n-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate
• SB18329
• Carbamic acid, N-[2-(4,4,5,5
• AS-55732
• AKOS028114759
• SCHEMBL15328682
• 1202794-01-1
• Z1508690324
• CS-0060969
• DB-126194
• t-Butyl N-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate
• EN300-247414
• MFCD24466576
• Carbamic acid, N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-propen-1-yl]-, 1,1-dimethylethyl

• MDL： MFCD24466576
• Inchi： 1S/C14H26BNO4/c1-10(9-16-11(17)18-12(2,3)4)15-19-13(5,6)14(7,8)20-15/h1,9H2,2-8H3,(H,16,17)
• InChI Key： QACWDBPHSRQMNX-UHFFFAOYSA-N
• SMILES： O1B(C(=C)CNC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 283.195
• Monoisotopic Mass: 283.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Additional information on tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate

Recent Advances in the Application of tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate (CAS: 1202794-01-1) in Chemical Biology and Drug Discovery

The compound tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate (CAS: 1202794-01-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This boronic ester derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the construction of proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. Recent studies have highlighted its role in facilitating efficient Suzuki-Miyaura cross-coupling reactions, enabling the modular assembly of complex pharmacophores with enhanced selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the synthesis of novel kinase inhibitors. The boronate moiety of 1202794-01-1 was shown to participate in key palladium-catalyzed coupling reactions, yielding compounds with improved pharmacokinetic properties. The study further revealed that the tert-butyl carbamate protecting group enhances the stability of the intermediate during multi-step synthetic sequences, making it particularly valuable for the production of drug candidates with complex architectures.

Another significant application of this compound was reported in the field of antibody-drug conjugates (ADCs). A 2024 Nature Biotechnology publication detailed its use as a linker precursor for site-specific conjugation of cytotoxic payloads to monoclonal antibodies. The researchers emphasized the compound's ability to maintain antibody integrity while enabling controlled release of the therapeutic agent, addressing a major challenge in ADC development. This work has opened new avenues for creating next-generation bioconjugates with improved therapeutic indices.

Recent advancements in boron chemistry have further expanded the potential applications of 1202794-01-1. A breakthrough study in Chemical Science (2024) demonstrated its use in the development of boron-containing analogs of natural products, showing enhanced binding affinity to biological targets. The unique electronic properties of the dioxaborolane ring system were found to contribute to improved membrane permeability and target engagement, suggesting promising directions for overcoming drug resistance in various therapeutic areas.

From a safety and scalability perspective, recent process chemistry investigations have optimized the synthesis of 1202794-01-1, reducing production costs while maintaining high purity standards. A 2024 Organic Process Research & Development report outlined a novel continuous flow process that minimizes hazardous waste generation and improves yield compared to traditional batch methods. These manufacturing innovations are expected to facilitate broader adoption of this valuable intermediate in both academic and industrial settings.

Looking forward, the unique chemical properties of tert-butyl N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)prop-2-en-1-yl]carbamate position it as a key building block for emerging therapeutic modalities. Ongoing research is exploring its applications in covalent inhibitor design, radiopharmaceutical development, and the creation of bifunctional chemical probes for target identification and validation. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in bridging the gap between synthetic chemistry and biological discovery.